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Compound of Interest |

4-
Compound Name: [(Trimethylsilyl)ethynyllbenzaldehy
de

Cat. No.: B1303621

\ J

For the attention of: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight for the compound 4-
[(Trimethylsilyl)ethynyl]benzaldehyde, a key reagent in various synthetic applications,
including pharmaceutical research and materials science.

Compound Identification

e Chemical Name: 4-[(Trimethylsilyl)ethynyl]lbenzaldehyde
» Synonyms: 4-(Trimethylsilylethynyl)benzaldehyde, p-[(Trimethylsilyl)ethynyl]benzaldehyde

e CAS Number: 77123-57-0

Molecular Weight and Formula

The molecular weight of a compound is a fundamental physical property, crucial for
stoichiometric calculations in chemical reactions, preparation of solutions, and analytical
characterization.

The molecular formula for 4-[(Trimethylsilyl)ethynyl]benzaldehyde is C12H140Si.[1][2] Its
molecular weight is consistently reported as 202.32 g/mol .[2][3][4] This value is derived from

the sum of the atomic weights of its constituent atoms.
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The table below summarizes the key quantitative data for this compound.

Parameter Value Reference
Molecular Formula C12H140Si [1][2]
Linear Formula (CH3)3SiC=CCsH4CHO [3114]
Molecular Weight 202.32 g/mol [21[3114]
Melting Point 66-70 °C [2][3]

Calculation of Molecular Weight

The molecular weight is calculated by summing the atomic weights of each atom present in the
molecular formula (C12H140Si). The standard atomic weights of the constituent elements are
provided in the table below for reference.

Standard .
. . Total Weight (
Element Symbol Count Atomic Weight
g/mol )
(g/mol)
Carbon C 12 12.011 144,132
Hydrogen H 14 1.008 14.112
Oxygen o) 1 15.999 15.999
Silicon Si 1 28.086 28.086
Calculated
Total ) 202.329
Molecular Weight

The calculated value of 202.329 g/mol is in excellent agreement with the cited literature value
of 202.32 g/mol .

Experimental Protocols

Determining the molecular weight of a compound like 4-
[(Trimethylsilyl)ethynyl]benzaldehyde is typically achieved through mass spectrometry.
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Methodology: Mass Spectrometry

o Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile
solvent (e.g., acetonitrile or methanol).

 lonization: The sample is introduced into the mass spectrometer, where it is ionized.
Common ionization techniques for a molecule of this nature include Electrospray lonization
(ESI) or Atmospheric Pressure Chemical lonization (APCI).

e Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., Quadrupole,
Time-of-Flight). The analyzer separates the ions based on their mass-to-charge ratio (m/z).

o Detection: A detector records the abundance of ions at each m/z value.

o Data Analysis: The resulting mass spectrum will show a peak corresponding to the molecular
ion [M]+ or a protonated/adducted species (e.g., [M+H]+, [M+Na]+). The molecular weight is
determined from the m/z value of this peak. For high-resolution mass spectrometry (HRMS),
the measured mass can confirm the elemental composition with high accuracy.

Logical Workflow

The following diagram illustrates the logical process of determining a compound's molecular
weight from its chemical formula.
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Chemical Formula
C12H140Si

i

Identify Constituent Elements
(Carbon, Hydrogen, Oxygen, Silicon)

l ;

Determine Atomic Count . _ _
C:12, H: 14, 0: 1, Si: 1 Obtain Standard Atomic Weights

l ;

Sum of (Atomic Count x Atomic Weight)
(12xC) + (14xH) + (1x0O) + (1xSi)

Calculated Molecular Weight

202.33 g/mol

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Guide to the Molecular Weight of 4-
[(Trimethylsilyl)ethynyl]lbenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1303621#4-trimethylsilyl-ethynyl-benzaldehyde-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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